1-Benzyl-3-phenylpyrrolidin-3-amine

Specification

• CAS No.: 124563-09-3
• Molecular Formula: C17H20N2
• Molecular Weight: 252.361
• IUPAC Name: 1-benzyl-3-phenylpyrrolidin-3-amine
• Standard InChI: InChI=1S/C17H20N2/c18-17(16-9-5-2-6-10-16)11-12-19(14-17)13-15-7-3-1-4-8-15/h1-10H,11-14,18H2
• Standard InChI Key: MENLHMNABZXCRV-UHFFFAOYSA-N
• SMILES: C1CN(CC1(C2=CC=CC=C2)N)CC3=CC=CC=C3

Introduction

1-Benzyl-3-phenylpyrrolidin-3-amine is a chemical compound classified as a substituted pyrrolidine, featuring a five-membered nitrogen-containing heterocyclic ring. It includes a benzyl group attached to the nitrogen atom and a phenyl group attached to one of the carbon atoms in the pyrrolidine ring. This compound is of significant interest in medicinal chemistry due to its diverse biological activities, including potential applications as enzyme inhibitors and receptor ligands.

Chemical Data Table

Property	Description
Molecular Formula	C17H20N2
Molecular Weight	252.35 g/mol
CAS Number	124563-09-3
InChI Code	1S/C17H20N2/c18-17(16-9-5-2-6-10-16)11-12-19(14-17)13-15-7-3-1-4-8-15/h1-10H,11-14,18H2
InChI Key	MENLHMNABZXCRV-UHFFFAOYSA-N
Physical Form	Liquid
Purity	Typically 95% or higher
Storage Temperature	4°C

Synthesis

The synthesis of 1-benzyl-3-phenylpyrrolidin-3-amine typically involves several key steps, often starting from pyrrolidine derivatives. These steps may include ring construction from different cyclic or acyclic precursors, followed by the introduction of benzyl and phenyl substituents.

Safety and Handling

1-Benzyl-3-phenylpyrrolidin-3-amine is classified as a hazardous substance, with hazard statements including H302 (harmful if swallowed), H314 (causes severe skin burns and eye damage), and H335 (may cause respiratory irritation). Precautionary measures include avoiding contact with skin and eyes, wearing protective clothing, and ensuring proper ventilation.

Safety Data Table

Hazard Statement	Description
H302	Harmful if swallowed
H314	Causes severe skin burns and eye damage
H335	May cause respiratory irritation
Precautionary Statements	P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P403+P233, P405, P501